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Compound of Interest

Compound Name: N-butyl-4-iodoaniline
CAS No.: 146904-78-1
Cat. No.: B8773214

Get Quote

Emergency Action & Immediate Safety

Stop. Read this before handling waste.

Critical Hazard

Immediate Action

Skin/Eye Contact

Corrosive/lrritant. Flush immediately with water
for 15 minutes.[1][2] Remove contaminated
clothing.[1][3][2][4][5]

Move to fresh air.[1][3][2][4] If breathing is

Inhalation . ) _ _
difficult, give oxygen. Seek medical attention.
Evacuate area. Do NOT use paper towels for
Spill large spills (combustible). Use vermiculite or
sand.
DO NOT MIX with strong oxidizers (e.g., Nitric
Incompatibility Acid) or strong acids. Risk of hypergolic reaction

or iodine gas release.
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Chemical Profile & Hazard Identification

To dispose of N-butyl-4-iodoaniline safely, you must understand its specific stability profile. As
a halogenated aniline derivative, it combines the toxicity of aromatic amines with the lability of
the carbon-iodine bond.

Chemical Name: N-butyl-4-iodoaniline[6][7]

CAS Number: 146904-78-1 (Primary); Note: Often handled as an analog to 4-iodoaniline
(540-37-4) for safety classification.

Molecular Formula: C

H

IN[7]

Waste Category:Halogenated Organic Waste (Toxic, Irritant, Light-Sensitive).

Key Disposal Drivers (The "Why")

o Halogen Content (lodine): The presence of iodine classifies this strictly as halogenated
waste. It cannot be bulked with non-halogenated solvents (e.g., Acetone, Ethanol) because
incineration of halogens requires specific scrubbers to capture acid gases (Hl/I

).

» Photosensitivity: The C-I bond is weak (~57 kcal/mol). Exposure to light during waste storage
can cause homolytic cleavage, liberating free iodine (

) which turns the waste purple/brown and increases corrosivity. Amber glass or opaque
containers are mandatory.

 Lipophilicity: The N-butyl chain increases lipid solubility compared to simple iodoaniline,
facilitating faster skin absorption. Double-gloving is required.

Pre-Disposal Handling & Segregation
A. Waste Stream Segregation
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Strictly segregate N-butyl-4-iodoaniline from the following streams to prevent uncontrolled
reactions in the waste drum:

» Oxidizers: (Nitric acid, Peroxides)

Risk of fire/explosion.

e Strong Acids: (HCI, H

SO
)
Exothermic salt formation; potential HI release.

e Aqueous Waste: Keep separate to minimize hydrolysis or leaching; dispose as organic

solvent waste.

B. Container Selection

e Solids: Wide-mouth HDPE (High-Density Polyethylene) jars.
e Liquids: Amber glass bottles (preferred) or fluorinated HDPE.

e Venting: Use vented caps if the waste solution contains volatile solvents or if there is a risk of
slow decomposition (pressure buildup).

Disposal Workflows
Workflow 1: Liquid Waste (Mother Liquors & Reaction
Mixtures)

Applicable for: Reaction solvents containing product, HPLC waste, and quenching filtrates.

e pH Check: Ensure the waste solution is Neutral (pH 6-8). If acidic/basic due to workup,

neutralize carefully before bottling.

e Solvent Compatibility: Verify the carrier solvent (e.g., DCM, Ethyl Acetate) is compatible with
the halogenated waste drum.
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o Transfer: Pour into the designated "Halogenated Organic Waste" container.

 Light Protection: If using clear glass, wrap the container in aluminum foil immediately.
Workflow 2: Solid Waste (Contaminated Debris)
Applicable for: Weighing boats, gloves, paper towels, and silica gel pads.

e Bagging: Place items in a clear, 6-mil polyethylene bag.

o Secondary Containment: Place the sealed bag inside a rigid waste drum/pail labeled "Solid
Hazardous Waste."

 Silica Gel: Silica used for purification of this compound must be treated as hazardous solid
waste. Do not dry out solvent-wet silica in a fume hood; transfer wet to the solid waste pail to
prevent dust inhalation.

Workflow 3: Trace Residue (Glassware Cleaning)

¢ Triple Rinse: Rinse glassware 3x with a compatible solvent (e.g., Acetone or DCM).

o Collect Rinsate: Pour the first three rinses into the Halogenated Liquid Waste container. Do
not pour down the drain.

o Wash: After triple rinsing, glassware can be washed normally.

Decision Matrices & Visualizations
Figure 1: Waste Segregation Decision Tree

This logic gate ensures the compound is routed to the correct destruction facility (Incineration
with Scrubber).
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Waste Generation:
N-butyl-4-iodoaniline

Physical State?

AN

Solid Waste Liquid Waste
(Gloves, Silica, Filter Paper) (Reaction Mix, Rinsate)
Place in 6-mil Poly Bag Is solvent Halogenated?
Store in Rigid Drum (e.g., DCM, Chloroform)
es (o)

Combine in Does it contain >1%
HALOGENATED Waste Drum N-butyl-4-iodoaniline?

Yes No

Treat as Non-Halogenated Waste

HALOGENATED Waste (Only if trace <0.1%)

Click to download full resolution via product page

Caption: Decision matrix for segregating N-butyl-4-iodoaniline waste streams. Note that even
non-halogenated solvents must be treated as halogenated waste if significantly contaminated
by the iodine-bearing compound.

Figure 2: Spill Response Protocol

Immediate steps for managing accidental release in the laboratory.
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Caption: Operational workflow for cleaning up N-butyl-4-iodoaniline spills. Combustible
absorbents (paper) are discouraged due to potential reactivity.

Regulatory & Labeling Compliance
Labeling Requirements

Every container must be labeled before waste is added.[8]
o Chemical Name: Write out "N-butyl-4-iodoaniline” (Do not use abbreviations or structures).
e Hazard Checkboxes:

Toxic

Irritant[4]

Flammable (Check only if carrier solvent is flammable)

Halogenated[9][10]

US EPA | RCRA Considerations

While N-butyl-4-iodoaniline is not explicitly listed as a P-list or U-list waste, it must be
characterized by the generator:

o Characteristic of Toxicity: If the waste stream fails TCLP (Toxicity Characteristic Leaching
Procedure), it is hazardous.

o Generator Knowledge: Due to the known toxicity of halogenated anilines, it is standard
industry practice to manage this as Hazardous Waste without testing, to ensure compliance
and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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